2-Amino-4-(4-chlorophenyl)-7,7-dimethyl-1-(4-methylphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide
Overview
Description
- This compound is a complex organic molecule with a long name, so let’s break it down:
- The core structure is a hexahydroquinoline ring system.
- It contains an amino group (NH₂) at position 2.
- The 4-chlorophenyl group is attached at position 4.
- The 4-methylphenyl group is attached at position 1.
- The carboxamide group is at position 3.
- Overall, it’s a heterocyclic compound with potential biological activity.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as a building block for more complex molecules.
Biology: Investigated for potential bioactivity (e.g., as enzyme inhibitors).
Medicine: May have pharmacological applications (e.g., antitumor or antimicrobial properties).
Industry: Used in the synthesis of other compounds.
Comparison with Similar Compounds
Similar Compounds:
Uniqueness: The combination of amino, chlorophenyl, and methylphenyl groups makes this compound unique.
- Sigma-Aldrich: 2-Amino-5-(4-chlorophenyl)-1,3,4-thiadiazole
- Efficient and eco-friendly synthesis of 2-amino-4H-chromene … - Springer
- Catalyst-free three-component synthesis of 2-amino-4,6 … - Springer
- Catalytic protodeboronation of pinacol boronic esters: formal anti …
- [Reactions at the benzylic position (video) | Khan Academy](https://www.khanacademy.org/science/organic-chemistry/aromatic-compounds/other-reactions-and-synthesis/v/reactions-at-the-benzy
Properties
Molecular Formula |
C25H28ClN3O |
|---|---|
Molecular Weight |
422.0 g/mol |
IUPAC Name |
2-amino-4-(4-chlorophenyl)-7,7-dimethyl-1-(4-methylphenyl)-4,5,6,8-tetrahydroquinoline-3-carboxamide |
InChI |
InChI=1S/C25H28ClN3O/c1-15-4-10-18(11-5-15)29-20-14-25(2,3)13-12-19(20)21(22(23(29)27)24(28)30)16-6-8-17(26)9-7-16/h4-11,21H,12-14,27H2,1-3H3,(H2,28,30) |
InChI Key |
CXGNLQHEQRGCBN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(CCC(C3)(C)C)C(C(=C2N)C(=O)N)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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